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Compound of Interest

Compound Name: 3-Acetyl-4-hydroxy-2-quinolone

CAS No.: 26138-64-7

Cat. No.: B1395444

Get Quote

3-Acetyl-4-hydroxy-2-quinolone (AHQ), a prominent member of the quinolinone family,

stands as a critical scaffold in medicinal and synthetic chemistry. Its structure, characterized by

a bicyclic quinolone core functionalized with both a hydroxyl and an acetyl group, imparts a

unique chemical reactivity that makes it a valuable precursor for the synthesis of a wide array

of fused heterocyclic systems and pharmacologically active agents.[1][2] The molecule's utility

is deeply rooted in its electronic and structural properties, including its existence in distinct

tautomeric forms, which governs its reactivity.[3]

A precise and unambiguous confirmation of the molecular structure of AHQ is paramount for

any research or development endeavor. This guide, prepared from the perspective of a Senior

Application Scientist, provides a comprehensive analysis of the core spectroscopic techniques

used for its characterization: Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear

Magnetic Resonance (NMR) Spectroscopy. We will not only present the spectral data but also

delve into the causality behind experimental choices and the logic of spectral interpretation,

providing a self-validating framework for researchers.

The IUPAC name for this compound is 3-acetyl-4-hydroxy-1H-quinolin-2-one, and its molecular

formula is C₁₁H₉NO₃, corresponding to a molecular weight of approximately 203.19 g/mol .[4]
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Caption: Molecular structure of 3-Acetyl-4-hydroxy-2-quinolone (AHQ).

Mass Spectrometry: The Molecular Weight
Gatekeeper
Mass spectrometry serves as the initial and most crucial checkpoint in structural elucidation,

providing the exact molecular weight and valuable fragmentation data. This information

confirms the elemental composition and offers clues to the molecule's substructures.

Theoretical Principles & Experimental Rationale
Electron Ionization (EI) is a robust "hard" ionization technique that imparts significant energy to

the analyte, leading to extensive and reproducible fragmentation. This is invaluable for

structural confirmation as the resulting fragmentation pattern serves as a molecular fingerprint.

The primary objective is to identify the molecular ion peak (M⁺·), which corresponds to the

intact molecule minus one electron, and to rationalize the major fragment ions by proposing

logical bond cleavages.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Preparation: A dilute solution of AHQ (approx. 1 mg/mL) is prepared in a volatile

solvent such as methanol or dichloromethane. Purity is critical to avoid confounding peaks.

Instrument Calibration: The mass spectrometer is calibrated using a known standard (e.g.,

perfluorotributylamine, PFTBA) to ensure high mass accuracy.

Sample Introduction: The sample is introduced into the ion source, typically via a direct

insertion probe or after separation by Gas Chromatography (GC) if volatility allows. For AHQ,

a direct probe is common.

Ionization: The sample is bombarded with a high-energy electron beam (typically 70 eV).

This energy is an industry standard that ensures fragmentation patterns are consistent and

comparable across different instruments.

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight
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analyzer).

Detection: Ions are detected, and their abundance is plotted against their m/z value to

generate the mass spectrum.

Data Interpretation and Discussion
The mass spectrum of AHQ provides clear evidence for its molecular structure. The key is to

identify the molecular ion and trace its decomposition.

Table 1: Key Mass Spectrometry Data for AHQ[4]

m/z Value Proposed Fragment Interpretation

203 [M]⁺·
Molecular Ion: Confirms the

molecular weight of C₁₁H₉NO₃.

188 [M - CH₃]⁺

Loss of a methyl radical from

the acetyl group. A common

and expected fragmentation

for acetyl-containing

compounds.

160 [M - CO - CH₃]⁺

Subsequent loss of carbon

monoxide from the [M - CH₃]⁺

fragment.

120 [C₈H₆NO]⁺

Likely formed via

rearrangement and cleavage

of the heterocyclic ring.

116 [C₈H₄O]⁺

A fragment possibly arising

from the cleavage of the

quinolone core.

The presence of the molecular ion at m/z 203 is the definitive starting point. The peak at m/z

188, corresponding to the loss of 15 Da (a methyl group), is highly characteristic of the acetyl

moiety and strongly supports its presence.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetyl-2_4-dihydroxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M]⁺· 
 m/z = 203

[M - CH₃]⁺ 
 m/z = 188- •CH₃

[C₈H₆NO]⁺ 
 m/z = 120

- Ring Cleavage

[M - CH₃ - CO]⁺ 
 m/z = 160

- CO

Click to download full resolution via product page

Caption: Plausible mass spectrometry fragmentation pathway for AHQ.

Infrared (IR) Spectroscopy: Mapping the Functional
Groups
IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups

present in a molecule by measuring the absorption of infrared radiation at specific vibrational

frequencies. For AHQ, it is particularly useful for confirming the presence of hydroxyl (O-H),

amine (N-H), and carbonyl (C=O) groups.

Theoretical Principles & Experimental Rationale
Different chemical bonds vibrate at characteristic frequencies. By passing infrared radiation

through a sample, we can identify which frequencies are absorbed, corresponding to the

vibrations of specific bonds. The presence of a strong intramolecular hydrogen bond between

the C4-hydroxyl group and the C3-acetyl carbonyl is a key structural feature. This hydrogen

bonding significantly influences the position and shape of the O-H and C=O stretching bands, a

phenomenon we expect to observe.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR

Instrument Background: A background spectrum of the clean ATR crystal (typically diamond

or germanium) is recorded. This is crucial to subtract any atmospheric (CO₂, H₂O) or

instrumental absorptions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1395444/docs?utm_src=pdf-body-img#introduction-elucidating-the-molecular-architecture-of-a-versatile-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Application: A small amount of solid, powdered AHQ is placed directly onto the ATR

crystal, ensuring complete coverage. A built-in press is used to ensure firm and uniform

contact between the sample and the crystal.

Data Acquisition: The IR spectrum is recorded, typically by co-adding multiple scans (e.g., 16

or 32) to improve the signal-to-noise ratio. The data is collected in the mid-IR range (4000-

400 cm⁻¹).

Data Processing: The final spectrum is presented in terms of transmittance or absorbance

versus wavenumber (cm⁻¹).

Data Interpretation and Discussion
The IR spectrum of AHQ provides a clear map of its functional groups. The broadness and

position of certain peaks are diagnostic of the intramolecular interactions.

Table 2: Key IR Absorption Bands for AHQ[3]
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Interpretation

~3072 C-H Stretch Aromatic C-H

Confirms the

presence of the

benzene ring.

~2924 C-H Stretch Aliphatic C-H
Corresponds to the

methyl group (CH₃).

~1654 C=O Stretch Acetyl Carbonyl

This frequency is

lower than a typical

ketone (~1715 cm⁻¹)

due to strong

intramolecular H-

bonding with the C4-

OH group.

~1618 C=O Stretch Amide Carbonyl (C2)

Characteristic of the

lactam C=O in the

quinolone ring.

Broad, ~3400-2500 O-H & N-H Stretch Hydroxyl & Amide N-H

A very broad

absorption in this

region is typical for

compounds with

strong hydrogen

bonding and

overlapping O-H and

N-H stretches.

The most telling feature is the C=O stretch of the acetyl group at ~1654 cm⁻¹.[3] Its shift to a

lower frequency is strong evidence for the intramolecular hydrogen bond, which weakens the

C=O double bond. This observation supports the planar arrangement of the C4-OH and the

acetyl group, a key conformational feature.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint
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NMR spectroscopy is the most powerful technique for elucidating the complete carbon-

hydrogen framework of an organic molecule. By analyzing the chemical environment of each

proton (¹H NMR) and carbon (¹³C NMR) atom, we can piece together the molecular connectivity

and confirm the final structure.

Theoretical Principles & Experimental Rationale
Atomic nuclei with non-zero spin (like ¹H and ¹³C) behave like tiny magnets. When placed in a

strong external magnetic field, they can align with or against the field. NMR spectroscopy

measures the energy required to "flip" these nuclei from the lower to the higher energy state.

This energy is highly sensitive to the local electronic environment, allowing us to distinguish

between chemically non-equivalent nuclei. The choice of a deuterated solvent, such as DMSO-

d₆, is critical. It dissolves the sample without producing an overwhelming solvent signal in the

¹H NMR spectrum, and its ability to form hydrogen bonds can help in identifying exchangeable

protons (like -OH and -NH).

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Approximately 5-10 mg of AHQ is dissolved in ~0.6 mL of deuterated

dimethyl sulfoxide (DMSO-d₆). A small amount of tetramethylsilane (TMS) may be added as

an internal reference (0 ppm), though modern spectrometers can reference the residual

solvent peak.

Instrument Setup: The sample tube is placed in the NMR spectrometer. The instrument is

tuned and the magnetic field is "shimmed" to maximize its homogeneity, which is essential

for high-resolution spectra.

¹H NMR Acquisition: A standard pulse sequence is used to acquire the proton spectrum. Key

parameters include the number of scans, acquisition time, and relaxation delay.

¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to acquire the carbon

spectrum. This removes C-H coupling, resulting in a spectrum where each unique carbon

atom appears as a single sharp line. More scans are required for ¹³C NMR due to its lower

natural abundance and sensitivity.

Data Interpretation and Discussion
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The combination of ¹H and ¹³C NMR data provides a complete picture of the AHQ structure.

Table 3: ¹³C NMR Spectroscopic Data for AHQ (in DMSO-d₆)[1]

Chemical Shift (δ, ppm) Carbon Atom Assignment Rationale

205.7 C9 (Acetyl C=O)
Very downfield, characteristic

of a ketone carbonyl.

174.7 C4

Downfield shift due to being an

enolic carbon bonded to

oxygen.

161.1 C2 (Amide C=O)
Characteristic chemical shift

for a lactam carbonyl.

140.5 C8a
Quaternary aromatic carbon

adjacent to nitrogen.

134.8 C7 Aromatic CH, deshielded.

124.7 C5 Aromatic CH, deshielded.

122.0 C6 Aromatic CH, deshielded.

115.5 C8
Aromatic CH, shielded by

proximity to the amide group.

113.3 C4a
Quaternary aromatic carbon at

the ring junction.

105.7 C3 Quaternary carbon, shielded.

30.5 C10 (Acetyl CH₃)
Upfield aliphatic carbon, typical

for a methyl group.

The ¹³C NMR data is highly diagnostic. The three downfield signals at 205.7, 174.7, and 161.1

ppm are unambiguous assignments for the acetyl carbonyl, the enolic C4, and the amide

carbonyl C2, respectively.[1] The remaining signals correspond to the aromatic carbons, and

their specific assignments can be confirmed with more advanced 2D NMR experiments (like

HMBC and HSQC).
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¹H NMR Analysis (Representative Data)

While a specific published ¹H NMR spectrum is not readily available in the search results, a

predicted spectrum based on the structure in DMSO-d₆ would show:

Aromatic Protons (H5, H6, H7, H8): A series of multiplets between δ 7.0-8.5 ppm. The

specific splitting patterns (doublets, triplets) would confirm their positions on the benzene

ring.

Methyl Protons (H10): A sharp singlet around δ 2.5-2.7 ppm, integrating to 3 protons,

characteristic of an acetyl methyl group.

Exchangeable Protons (N1-H, O4-H): Two broad singlets at very downfield positions (likely

>10 ppm). The C4-OH proton would be particularly downfield due to the strong

intramolecular hydrogen bond. These peaks would disappear upon addition of a drop of D₂O

to the NMR tube, a classic test for exchangeable protons.

Conclusion
The collective evidence from Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy

provides an unequivocal structural confirmation of 3-Acetyl-4-hydroxy-2-quinolone. Mass

spectrometry validates the molecular formula C₁₁H₉NO₃. IR spectroscopy confirms the key

functional groups (C=O, O-H, N-H) and provides strong evidence for the intramolecular

hydrogen bonding that defines the molecule's preferred conformation. Finally, NMR

spectroscopy maps out the complete carbon-hydrogen framework, distinguishing between the

different carbonyl environments and confirming the connectivity of the entire molecule. This

multi-technique approach forms a robust, self-validating workflow essential for any scientist

working with this versatile chemical entity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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